Cas no 1436314-56-5 ((but-2-yn-1-yl)(5-methyl-1,2,4-oxadiazol-3-yl)methyl(prop-2-yn-1-yl)amine)

• Product Name: (but-2-yn-1-yl)(5-methyl-1,2,4-oxadiazol-3-yl)methyl(prop-2-yn-1-yl)amine
• CAS No: 1436314-56-5
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 5451393
• PubChem ID: 71988866
• Update Time: 2025-07-23

(but-2-yn-1-yl)(5-methyl-1,2,4-oxadiazol-3-yl)methyl(prop-2-yn-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• (but-2-yn-1-yl)[(5-methyl-1,2,4-oxadiazol-3-yl)methyl](prop-2-yn-1-yl)amine
• 1436314-56-5
• N-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-N-prop-2-ynylbut-2-yn-1-amine
• AKOS016948608
• Z1289595053
• EN300-26622388
• N-2-Butyn-1-yl-5-methyl-N-2-propyn-1-yl-1,2,4-oxadiazole-3-methanamine
• (but-2-yn-1-yl)(5-methyl-1,2,4-oxadiazol-3-yl)methyl(prop-2-yn-1-yl)amine

• Inchi： 1S/C11H13N3O/c1-4-6-8-14(7-5-2)9-11-12-10(3)15-13-11/h2H,7-9H2,1,3H3
• InChI Key： AXGBVZOQMFNYJA-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(CN(CC#CC)CC#C)=N1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.122±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 340.9±52.0 °C(Predicted)
• pka: 1.45±0.50(Predicted)

Additional information on (but-2-yn-1-yl)(5-methyl-1,2,4-oxadiazol-3-yl)methyl(prop-2-yn-1-yl)amine

Introduction to (but-2-yn-1-yl)(5-methyl-1,2,4-oxadiazol-3-yl)methyl(prop-2-yn-1-yl)amine and Its Significance in Modern Chemical Research

The compound with the CAS number 1436314-56-5 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The systematic name, (but-2-yn-1-yl)(5-methyl-1,2,4-oxadiazol-3-yl)methyl(prop-2-yn-1-yl)amine, provides a detailed insight into its structural composition and potential functionalities. This intricate structure, featuring multiple heterocyclic rings and alkynyl groups, makes it a promising candidate for various applications in drug discovery and material science.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds due to their diverse biological activities. The presence of a butynyl group and a propynyl group in this molecule suggests potential interactions with biological targets, making it an attractive scaffold for medicinal chemists. Specifically, the 5-methyl-1,2,4-oxadiazole moiety is known for its role in antimicrobial and anti-inflammatory properties, which has been extensively studied in the literature.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex drug molecules. The combination of alkynyl groups and an amine functionality allows for further chemical modifications, enabling the synthesis of derivatives with tailored properties. This flexibility is crucial in the drug discovery process, where optimization of molecular structure is often necessary to achieve desired pharmacological effects.

Recent studies have highlighted the importance of functionalized alkynes in the development of new pharmaceuticals. Alkynes can participate in various chemical reactions, such as Sonogashira coupling, which facilitates the formation of carbon-carbon bonds under mild conditions. This reactivity makes (but-2-yn-1-yl)(5-methyl-1,2,4-oxadiazol-3-yl)methyl(prop-2-yn-1-yl)amine a valuable intermediate in synthetic chemistry. Moreover, the oxadiazole ring is known to enhance binding affinity to biological targets, making it an excellent candidate for further exploration.

The compound's potential applications extend beyond drug development. In material science, functionalized heterocycles are increasingly being used to create advanced materials with unique properties. For instance, the incorporation of alkynyl groups can improve material stability and conductivity, making this compound a candidate for use in organic electronics and polymer chemistry.

From a research perspective, understanding the structural features of this molecule can provide insights into its reactivity and biological activity. Computational studies have shown that the presence of multiple reactive sites allows for diverse chemical transformations. These studies can help guide experimental efforts and optimize synthetic routes for efficient production.

The significance of this compound is further underscored by its potential role in addressing unmet medical needs. As drug resistance becomes an increasingly pressing issue, there is a need for innovative approaches to develop new therapeutic agents. The unique structural features of (but-2-yn-1-yl)(5-methyl-1,2,4-oxadiazol-3-ylmethyl(prop-2-yn-1-yl)amine make it a promising candidate for further investigation in this area.

In conclusion, the compound with CAS number 1436314-56-5 represents a significant advancement in chemical research. Its intricate structure and versatile functional groups make it a valuable tool for both drug discovery and material science applications. As research continues to uncover new possibilities for this molecule, its importance in modern chemical biology is likely to grow even further.